N-(5-(N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)sulfamoyl)thiazol-2-yl)acetamide

• IUPAC Name: N-[5-[(2-hydroxy-2-thiophen-2-yl-2-thiophen-3-ylethyl)sulfamoyl]-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C15H15N3O4S4/c1-10(19)18-14-16-7-13(25-14)26(21,22)17-9-15(20,11-4-6-23-8-11)12-3-2-5-24-12/h2-8,17,20H,9H2,1H3,(H,16,18,19)
• InChI Key: JZCHKNKYEDBLSU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC=C(S1)S(=O)(=O)NCC(C2=CSC=C2)(C3=CC=CS3)O
• Molecular Formula: C15H15N3O4S4
• Molecular Weight: 429.6 g/mol

Description

N-(5-(N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)sulfamoyl)thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C15H15N3O4S4 and its molecular weight is 429.54. The purity is usually 95%.
BenchChem offers high-quality N-(5-(N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)sulfamoyl)thiazol-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-(N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)sulfamoyl)thiazol-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Application in Glutaminase Inhibition

N-(5-{2-[2-(5-amino-[1,3,4]thiadiazol-2-yl)-ethylsulfanyl]-ethyl}-[1,3,4]thiadiazol-2-yl)-2-phenyl-acetamide, an analog of BPTES (bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide), demonstrated potential as a glutaminase inhibitor. This compound, showing similar potency and better solubility than BPTES, attenuated the growth of P493 human lymphoma B cells in vitro as well as in a mouse xenograft model (Shukla et al., 2012).

2. Antimicrobial Agent Synthesis

A study involved synthesizing new heterocyclic compounds, including thiazole and thiophene derivatives, with a sulfamoyl moiety. These compounds were evaluated for their antibacterial and antifungal activities, showing promising results. This demonstrates the potential of such derivatives, including N-(5-(N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)sulfamoyl)thiazol-2-yl)acetamide, in developing antimicrobial agents (Darwish et al., 2014).

3. Optoelectronic Properties

The optoelectronic properties of thiazole-based polythiophenes were investigated, highlighting the potential application of similar compounds, like N-(5-(N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)sulfamoyl)thiazol-2-yl)acetamide, in optoelectronics. This research could lead to advancements in materials science, particularly in the field of conducting polymers (Camurlu & Guven, 2015).

4. Potential in Cancer Therapy

A study synthesizing and evaluating sulfonamide derivatives for their cytotoxic activity found that certain compounds exhibited potent anti-cancer properties. This suggests that derivatives of N-(5-(N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)sulfamoyl)thiazol-2-yl)acetamide could have potential applications in cancer therapy (Ghorab et al., 2015).